Cas no 3393-60-0 (4,6,7-tribromo-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 4,6,7-tribromo-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 3393-60-0
• MF: C₈H₂Br₃F₃N₂
• MW: 422.822089672089
• CID: 1460933
• PubChem ID: 197787
• Update Time: 2025-04-20

4,6,7-tribromo-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4,6,7-tribromo-2-(trifluoromethyl)-1H-benzimidazole
• Benzimidazole, 4,5,7-tribromo-2-(trifluoromethyl)-
• 4,5,7-Tribromo-2-(trifluoromethyl)benzimidazole
• 3393-60-0
• DTXSID10187553
• GYDGKROMMMZLQI-UHFFFAOYSA-N

• Inchi： 1S/C8H2Br3F3N2/c9-2-1-3(10)5-6(4(2)11)16-7(15-5)8(12,13)14/h1H,(H,15,16)
• InChI Key： GYDGKROMMMZLQI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C1NC(C(F)(F)F)=N2)Br)Br

Computed Properties

• Exact Mass: 419.77196
• Monoisotopic Mass: 419.77202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68